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Compound of Interest

Compound Name: 2,5-Dimethylpyridine

Cat. No.: B147104 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling 2,5-Dimethylpyridine.

The following procedures are designed to ensure safe handling, use, and disposal of this

chemical in a laboratory setting.

Chemical Hazard Summary: 2,5-Dimethylpyridine (also known as 2,5-Lutidine) is a flammable

liquid and vapor. It is harmful if swallowed and causes skin and serious eye irritation.[1][2]

Inhalation may cause respiratory irritation.[3] It is crucial to handle this substance with

appropriate caution and use the personal protective equipment (PPE) outlined below.

Engineering Controls and Work Practices
Before handling, ensure that engineering controls are in place and proper work practices are

followed:

Ventilation: Always handle 2,5-Dimethylpyridine in a well-ventilated area, preferably within

a certified chemical fume hood.[3]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1] Use only non-sparking tools and take precautionary measures against static

discharge.[2]

Eyewash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b147104?utm_src=pdf-interest
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W354007
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzc2g2eThiMnA4MW44em9vaHQ0d3V1OXFwMmRtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYODEwOV8xMDgtNDgtNV8yJTJDNi1EaW1ldGh5bHB5cmlkaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDgxMDlfMTA4LTQ4LTVfMiUyQzYtRGltZXRoeWxweXJpZGluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3744998c6db97a3f17871208ec2bd6a396be5935/MetaSci_MSIX8109_108-48-5_2,6-Dimethylpyridine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9514_msds.pdf
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR9514_msds.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W354007
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzc2g2eThiMnA4MW44em9vaHQ0d3V1OXFwMmRtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYODEwOV8xMDgtNDgtNV8yJTJDNi1EaW1ldGh5bHB5cmlkaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDgxMDlfMTA4LTQ4LTVfMiUyQzYtRGltZXRoeWxweXJpZGluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3744998c6db97a3f17871208ec2bd6a396be5935/MetaSci_MSIX8109_108-48-5_2,6-Dimethylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC125211000&productDescription=3+5-LUTIDINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is critical to minimize exposure. The following is a

step-by-step guide for PPE selection and use.

Eye and Face Protection
Requirement: Wear tightly fitting, chemical splash-resistant safety goggles that conform to

OSHA 29 CFR 1910.133 or European Standard EN166.[4]

Procedure: A face shield may be required in situations with a high risk of splashing.[2]

Skin and Body Protection
Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected for integrity

before each use.

Recommendation: While specific breakthrough time data for 2,5-Dimethylpyridine is not

readily available, gloves made of Butyl rubber or Viton® are generally recommended for

handling pyridine and similar aromatic compounds. Nitrile gloves may be suitable for

splash protection but should be replaced immediately upon contact.[5][6] Always consult

the glove manufacturer's specific chemical resistance data.

Procedure: After handling, remove gloves using the proper technique to avoid skin contact

and dispose of them as contaminated waste. Wash hands thoroughly with soap and water.

Protective Clothing: Wear a flame-retardant lab coat, and consider additional impervious

clothing if there is a risk of significant skin contact.[1] Ensure all skin is covered.

Respiratory Protection
Requirement: Respiratory protection is necessary if ventilation is inadequate, if exposure

limits are likely to be exceeded, or if irritation is experienced.[4]

Procedure:

For most laboratory uses within a fume hood, respiratory protection may not be necessary.
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If a respirator is required, use a NIOSH-approved air-purifying respirator with organic

vapor cartridges.[4]

For higher concentrations or emergencies, a full-facepiece supplied-air respirator or a self-

contained breathing apparatus (SCBA) may be required.[7] A formal respiratory protection

program, including fit testing, must be implemented as per OSHA 29 CFR 1910.134.

Quantitative Safety Data
While no specific occupational exposure limits have been established for 2,5-
Dimethylpyridine, the limits for the parent compound, Pyridine, can provide guidance for risk

assessment.[2][4]

Parameter Value Compound Source

OSHA PEL

(Permissible Exposure

Limit)

TWA 5 ppm (15

mg/m³)
Pyridine [7]

NIOSH REL

(Recommended

Exposure Limit)

TWA 5 ppm (15

mg/m³)
Pyridine [7]

NIOSH IDLH

(Immediately

Dangerous to Life or

Health)

1000 ppm Pyridine [7]

Flash Point 36 °C (97 °F) 2,5-Dimethylpyridine [8]

Vapor Pressure 3.36 mm Hg @ 25 °C 2,5-Dimethylpyridine [8]

TWA: Time-Weighted Average for an 8-hour workday.

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for safety and environmental

protection.
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Handling and Storage Procedure
Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Confirm the fume hood is functioning correctly.

Handling: Dispense the chemical carefully, avoiding splashes and the generation of aerosols.

Keep the container tightly closed when not in use.

Storage: Store 2,5-Dimethylpyridine in a cool, dry, and well-ventilated area designated for

flammable liquids.[4] Keep it away from incompatible materials such as strong oxidizing

agents and acids.

After Handling: Wash hands and any exposed skin thoroughly with soap and water. Do not

eat, drink, or smoke in the handling area.

Spill Management
Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not

use combustible materials like paper towels.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material into a suitable,

closed container for disposal. Use non-sparking tools.

Disposal Plan
Waste Classification: 2,5-Dimethylpyridine and any contaminated materials (e.g., gloves,

absorbent) must be treated as flammable hazardous waste.

Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix

with other waste streams unless compatible.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EH&S) department, following all applicable federal, state, and local regulations.

[1] Contaminated clothing should be decontaminated or disposed of as hazardous waste.
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Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling 2,5-Dimethylpyridine.
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PPE Selection Workflow for 2,5-Dimethylpyridine

Risk Assessment

Engineering & Administrative Controls

PPE Selection

Final Steps

Start: Plan to handle
2,5-Dimethylpyridine

Assess Task:
- Quantity

- Temperature
- Duration

- Splash Potential

Use Chemical Fume Hood?

High-Risk:
Consult EHS.

Supplied-Air Respirator
may be required.

No

Standard Procedure:
Proceed to PPE Selection

Yes

Eye Protection:
Chemical Goggles

(Face shield if splash risk)

Body Protection:
- Flame-Retardant Lab Coat

- Closed-toe shoes

Hand Protection:
- Inspect gloves before use

- Select chemically resistant gloves
(e.g., Butyl, Viton)

- Double-glove if necessary

Respiratory Hazard?
(Poor ventilation, aerosolization)

Wear Air-Purifying Respirator
with Organic Vapor Cartridges

Yes

No respirator needed
if in fume hood

No

Proceed with work
following safe handling plan

Follow proper disposal plan
for contaminated PPE & waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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